2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(1-naphthyl)propanamide

• Molecular Formula: C25H20FNO
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 2-(3-fluoro-4-phenylphenyl)-N-naphthalen-1-ylpropanamide
• InChI: InChI=1S/C25H20FNO/c1-17(20-14-15-21(23(26)16-20)18-8-3-2-4-9-18)25(28)27-24-13-7-11-19-10-5-6-12-22(19)24/h2-17H,1H3,(H,27,28)
• InChI Key: GUHLANULFXUAFQ-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)NC3=CC=CC4=CC=CC=C43

Description

2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(1-naphthyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as FUB-PB-22 and belongs to the family of synthetic cannabinoids. Synthetic cannabinoids are compounds that are designed to mimic the effects of the natural cannabinoids found in the cannabis plant. FUB-PB-22 has been synthesized using various methods and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

FUB-PB-22 exerts its effects by binding to the cannabinoid receptors in the brain. This binding activity results in the activation of various signaling pathways that regulate physiological and behavioral processes. FUB-PB-22 has been shown to have a high affinity for the CB1 receptor, which is primarily responsible for regulating the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
FUB-PB-22 has been shown to have various biochemical and physiological effects. These effects include the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of intracellular signaling pathways. FUB-PB-22 has also been shown to have analgesic and anti-inflammatory properties, which make it a potential therapeutic agent for various pain-related disorders.

Advantages and Limitations for Lab Experiments

FUB-PB-22 has several advantages and limitations for lab experiments. One of the main advantages of this compound is its high potency and selectivity for the CB1 receptor. This makes it an ideal tool for studying the role of the CB1 receptor in various physiological and behavioral processes. However, one of the main limitations of FUB-PB-22 is its potential for abuse and dependence. Therefore, it is essential to handle this compound with caution and in compliance with all relevant regulations and guidelines.

Future Directions

There are several future directions for the study of FUB-PB-22. One of the most significant directions is the exploration of its potential therapeutic applications in various neurological and pain-related disorders. Another direction is the development of more potent and selective synthetic cannabinoids that can be used as tools for studying the endocannabinoid system. Additionally, there is a need for further research to understand the long-term effects of FUB-PB-22 on the brain and other physiological systems.

Synthesis Methods

FUB-PB-22 can be synthesized using various methods. One of the most common methods involves the reaction of 2-fluoro-1,1'-biphenyl-4-carboxylic acid with 1-naphthylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting product is then treated with propanoyl chloride to yield FUB-PB-22.

Scientific Research Applications

FUB-PB-22 has been extensively studied for its potential applications in scientific research. One of the most significant applications of this compound is in the field of neuroscience. FUB-PB-22 has been shown to bind to the cannabinoid receptors in the brain, which are responsible for regulating various physiological and behavioral processes. This binding activity has led to the exploration of FUB-PB-22 as a potential therapeutic agent for various neurological disorders.